![molecular formula C13H14N2O2 B1473255 1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one CAS No. 1423476-98-5](/img/structure/B1473255.png)
1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one
Overview
Description
1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one is a chemical compound that has been the subject of much scientific research in recent years. This compound has been found to have a range of potential applications in various fields of study, including medicine, biochemistry, and pharmacology. In
Mechanism of Action
The mechanism of action of 1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one is not fully understood. However, it has been shown to interact with various molecular targets in the body, including enzymes and receptors. This interaction can lead to changes in cellular signaling pathways and gene expression, which can ultimately result in physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one in lab experiments is its potential as a drug candidate. Its ability to interact with various molecular targets in the body makes it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.
Future Directions
There are many potential future directions for research on 1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one. One direction is to further explore its potential as a drug candidate in the treatment of various diseases, including cancer and neurological disorders. Another direction is to investigate its potential as a tool in biochemistry and pharmacology research. Additionally, further studies could be conducted to better understand its mechanism of action and to optimize its synthesis method for large-scale production.
Scientific Research Applications
1-(3-hydroxyazetidin-1-yl)-2-(1H-indol-1-yl)ethan-1-one has been found to have a range of potential applications in scientific research. It has been studied for its potential use as a drug candidate in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been studied for its potential use as a tool in biochemistry and pharmacology research.
properties
IUPAC Name |
1-(3-hydroxyazetidin-1-yl)-2-indol-1-ylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c16-11-7-15(8-11)13(17)9-14-6-5-10-3-1-2-4-12(10)14/h1-6,11,16H,7-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZJVDKPHYNXXNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CN2C=CC3=CC=CC=C32)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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